N-Nitrosopiperidine

Specification

• Description: N-Nitrosopiperidine is a clear, yellow, oily, liquid that is light sensitive and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrosopiperidine is used in laboratory research to induce tumors in experimental animals. This substance is naturally formed in foods that contain sodium nitrite as a preservative, including meat, fish and cheese, as a result of nitrosation of piperidine in the presence of nitrite. N-Nitrosopiperidine is reasonably anticipated to be a human carcinogen. (NCI05); N-nitrosopiperidine appears as light yellow oil or liquid. May be a carcinogen.; N-nitrosopiperidine is a nitrosamine that is piperidine in which the hydrogen attached to the nitrogen is replaced by a nitroso group. One of the many carcinogens detected in cigarette smoke, it is found in meat, cheese and spices that have been treated with the preservative sodium nitrite. It has a role as a carcinogenic agent, an apoptosis inducer, a mutagen and an environmental contaminant. It is a nitrosamine and a piperidine.
• CAS No.: 100-75-4
• Molecular Formula: C5H10N2O
• Molecular Weight: 114.15 g/mol
• IUPAC Name: 1-nitrosopiperidine
• Standard InChI: InChI=1S/C5H10N2O/c8-6-7-4-2-1-3-5-7/h1-5H2
• Standard InChI Key: UWSDONTXWQOZFN-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)N=O
• Canonical SMILES: C1CCN(CC1)N=O
• Boiling Point: 423 °F at 721 mm Hg (NTP, 1992); 219.0 °C; 219 °C; 423°F at 721 mmHg
• Colorform: Yellow oil; Pale yellow